Cas no 372120-55-3 (3-Bromo-4-(trifluoromethyl)benzaldehyde)

• Product Name: 3-Bromo-4-(trifluoromethyl)benzaldehyde
• CAS No: 372120-55-3
• MF: C₈H₄BrF₃O
• MW: 253.015972137451
• MDL: MFCD13185384
• CID: 1024403
• PubChem ID: 11482172
• Update Time: 2025-10-29

3-Bromo-4-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(trifluoromethyl)benzaldehyde
• 3-BROMO-4-TRIFLUOROMETHYLBENZALDEHYDE
• CL8304
• MWYYNBYTVFKXSD-UHFFFAOYSA-N
• 4750AB
• PC10671
• FCH1380605
• AB0087417
• AX8231713
• ST24022728
• 3-Bromo-4-(trifluoromethyl)benzaldehyde, AldrichCPR
• CS-0097302
• AMY38033
• SY046962
• XPA12055
• AS-46015
• AKOS015999915
• MFCD13185384
• SCHEMBL7147339
• DB-165462
• 372120-55-3
• DTXSID60467317

• MDL： MFCD13185384
• Inchi： 1S/C8H4BrF3O/c9-7-3-5(4-13)1-2-6(7)8(10,11)12/h1-4H
• InChI Key： MWYYNBYTVFKXSD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 251.94000
• Monoisotopic Mass: 251.93976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3

Experimental Properties

• PSA: 17.07000
• LogP: 3.28040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Bromo-4-(trifluoromethyl)benzaldehyde

Comprehensive Analysis of 3-Bromo-4-(trifluoromethyl)benzaldehyde (CAS No. 372120-55-3): Properties, Applications, and Industry Trends

3-Bromo-4-(trifluoromethyl)benzaldehyde (CAS No. 372120-55-3) is a highly versatile aromatic aldehyde derivative, widely recognized for its unique chemical structure and broad applicability in pharmaceutical, agrochemical, and material science research. This compound features a bromine substituent and a trifluoromethyl group on the benzene ring, which significantly enhances its reactivity and utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. Its molecular formula, C₈H₄BrF₃O, and molecular weight of 253.02 g/mol make it a critical intermediate in synthetic organic chemistry.

In recent years, the demand for fluorinated compounds like 3-Bromo-4-(trifluoromethyl)benzaldehyde has surged due to their role in developing bioactive molecules and advanced materials. Researchers frequently search for "trifluoromethylbenzaldehyde derivatives" or "brominated aromatic aldehydes" to explore their potential in drug discovery, particularly for kinase inhibitors and antiviral agents. The compound’s electron-withdrawing groups (Br and CF₃) also make it invaluable in designing OLED materials and liquid crystals, aligning with the growing interest in green chemistry and sustainable synthesis.

The synthesis of 3-Bromo-4-(trifluoromethyl)benzaldehyde typically involves selective bromination of 4-(trifluoromethyl)benzaldehyde or Vilsmeier-Haack formylation of brominated precursors. Its purity (>98%) and stability under inert conditions ensure reliable performance in high-throughput screening and catalysis studies. Notably, its low toxicity profile and compatibility with microwave-assisted reactions have made it a favorite among chemists optimizing time-efficient protocols.

From an industrial perspective, 3-Bromo-4-(trifluoromethyl)benzaldehyde is pivotal in producing crop protection agents and flavors/fragrances. Its trifluoromethyl group enhances lipophilicity, a key factor in pesticide design. Meanwhile, the rise of personalized medicine has spurred interest in its derivatives for small-molecule therapeutics, as evidenced by patent filings targeting G-protein-coupled receptors (GPCRs).

To address common queries like "How to store 3-Bromo-4-(trifluoromethyl)benzaldehyde?" or "What solvents work best for its reactions?", experts recommend storage at 2–8°C in amber vials to prevent degradation. Preferred solvents include dichloromethane (DCM) and tetrahydrofuran (THF), though water-miscible alternatives like 2-MeTHF are gaining traction for eco-friendly synthesis.

In conclusion, 3-Bromo-4-(trifluoromethyl)benzaldehyde (CAS No. 372120-55-3) exemplifies the intersection of innovation and practical utility in modern chemistry. Its adaptability to flow chemistry and continuous manufacturing positions it as a cornerstone for future breakthroughs in life sciences and material engineering.